Cas no 1519679-35-6 (3-(Pyridin-2-YL)cyclobutan-1-amine)

• Product Name: 3-(Pyridin-2-YL)cyclobutan-1-amine
• CAS No: 1519679-35-6
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• CID: 4701470
• PubChem ID: 80133655
• Update Time: 2025-07-26

3-(Pyridin-2-YL)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(PYRIDIN-2-YL)CYCLOBUTAN-1-AMINE
• cis 3-(pyridin-2-yl)cyclobutanamine
• trans 3-(pyridin-2-yl)cyclobutanamine
• 3-(Pyridin-2-YL)cyclobutan-1-amine

• Inchi： 1S/C9H12N2/c10-8-5-7(6-8)9-3-1-2-4-11-9/h1-4,7-8H,5-6,10H2
• InChI Key： MHJWNTXRJNWOIV-UHFFFAOYSA-N
• SMILES： NC1CC(C2C=CC=CN=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 130
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(Pyridin-2-YL)cyclobutan-1-amine

Introduction to 3-(Pyridin-2-YL)cyclobutan-1-amine (CAS No. 1519679-35-6)

3-(Pyridin-2-YL)cyclobutan-1-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This heterocyclic amine derivative, identified by the chemical identifier CAS No. 1519679-35-6, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The compound’s molecular structure, featuring a cyclobutane ring conjugated with a pyridine moiety, positions it as a promising candidate for further exploration in synthetic chemistry and biological activity studies.

The pyridin-2-yl substituent in the molecule imparts specific electronic and steric properties, which are critical for its interaction with biological targets. Pyridine derivatives are well-documented for their role in pharmaceuticals, often serving as key pharmacophores in small-molecule drugs. The cyclobutane ring, on the other hand, introduces rigidity to the molecular framework, which can influence the compound’s binding affinity and metabolic stability. This combination of structural elements makes 3-(Pyridin-2-YL)cyclobutan-1-amine a fascinating subject for researchers aiming to develop novel therapeutic agents.

Recent advancements in computational chemistry have enabled more efficient screening of such compounds for potential biological activity. Molecular modeling studies suggest that 3-(Pyridin-2-YL)cyclobutan-1-amine may exhibit inhibitory properties against various enzymes and receptors, making it a candidate for treating conditions such as inflammation, neurodegeneration, and metabolic disorders. The compound’s ability to modulate biological pathways is further enhanced by its dual functionality—the amine group provides a site for hydrogen bonding interactions, while the pyridine ring can engage in π-stacking or coordinate with metal ions.

In the context of drug discovery, the synthesis of 3-(Pyridin-2-YL)cyclobutan-1-amine has been optimized to ensure high yield and purity. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and ring-closing metathesis, have been employed to construct the cyclobutane core efficiently. These techniques not only streamline the synthetic process but also allow for modifications at various positions within the molecule, enabling the generation of a library of analogs for structural-activity relationship (SAR) studies.

The pharmacological profile of 3-(Pyridin-2-YL)cyclobutan-1-amine is currently under investigation in several preclinical studies. Initial findings indicate that the compound demonstrates moderate affinity for certain therapeutic targets without significant off-target effects. This selectivity is crucial for developing drugs with improved safety profiles. Additionally, the compound’s solubility and bioavailability have been assessed, revealing promising characteristics that could facilitate its translation into clinical applications.

One of the most exciting aspects of 3-(Pyridin-2-YL)cyclobutan-1-amine is its potential in combination therapy regimens. Its unique chemical properties allow it to be paired with other drugs to achieve synergistic effects, enhancing therapeutic outcomes. For instance, when co-administered with existing treatments for neurological disorders, preliminary data suggest that 3-(Pyridin-2-YL)cyclobutan-1-amine may amplify the efficacy while reducing side effects.

The future direction of research on 3-(Pyridin-2-YL)cyclobutan-1-amine includes exploring its role in disease models and conducting more extensive toxicological studies to ensure its safety for human use. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate these endeavors. As our understanding of molecular interactions grows, compounds like 3-(Pyridin-2-YL)cyclobutan-1-amine are poised to play a pivotal role in shaping next-generation therapeutics.

In conclusion,3-(Pyridin-2-YL)cyclobutan-1-aminedemonstrates remarkable potential as a pharmacological agent due to its unique structural features and promising biological activities. Ongoing research efforts are aimed at elucidating its mechanism of action and optimizing its therapeutic applications. With continued advancements in synthetic chemistry and drug discovery technologies, this compound is likely to contribute significantly to advancements in human health.